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Compound of Interest

Compound Name:
Ethyl 2-(4-

aminocyclohexyl)acetate

Cat. No.: B1273524 Get Quote

This guide provides essential safety, handling, and disposal information for Ethyl 2-(4-
aminocyclohexyl)acetate (CAS No: 76308-26-4), tailored for research, scientific, and drug

development professionals. The following procedures are designed to ensure the safe

management of this chemical in a laboratory setting.

Hazard Identification and Classification
Ethyl 2-(4-aminocyclohexyl)acetate hydrochloride is classified as an irritant and is harmful if

swallowed.[1][2] It can cause skin, eye, and respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]

H335: May cause respiratory irritation[1][2]

Chemical and Physical Properties
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Property Value

Molecular Formula C10H20ClNO2[3]

Molecular Weight 221.72 g/mol [3]

Melting Point 177 °C[4]

Storage Temperature 2-8°C under an inert gas[4]

Solubility Slightly soluble in Methanol[4]

Appearance Solid

Personal Protective Equipment (PPE)
A crucial aspect of safely handling Ethyl 2-(4-aminocyclohexyl)acetate is the consistent and

correct use of personal protective equipment. The following PPE is recommended to minimize

exposure and ensure personal safety.

Protection Type Recommended Equipment Standards

Eye/Face Protection
Safety glasses with side-

shields or a face shield.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[2][3]

Skin Protection

Chemical-resistant gloves

(inspect before use) and a lab

coat or complete suit

protecting against chemicals.

Follow good laboratory

practices for glove removal

and disposal.[2][3]

Respiratory Protection

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use NIOSH (US) or

CEN (EU) approved

respirators.[3]
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Operational and Handling Protocols
Handling:

Work in a well-ventilated area, preferably with a local exhaust system.[5]

Avoid the formation and inhalation of dust, vapors, or mists.[2][3]

Prevent contact with skin, eyes, and clothing.[5]

Wash hands thoroughly after handling the substance.[5]

Do not eat, drink, or smoke in the handling area.[6]

Storage:

Keep the container tightly closed.[5][6]

Store in a cool, dark, and well-ventilated place.[5]

It is recommended to store under an inert gas atmosphere.[5]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure. Always have a copy of

the Safety Data Sheet (SDS) available for medical personnel.[2][3]
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek medical attention.[2][3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Consult a physician if irritation occurs.

[2][3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Spill and Disposal Plan
Spill Containment and Cleanup:

Evacuate: Evacuate personnel from the spill area.[2][3]

Ventilate: Ensure the area is well-ventilated.[2][3]

Wear PPE: Use appropriate personal protective equipment as outlined above.[2][3]

Containment: Prevent the product from entering drains.[2][3]

Cleanup: For solid spills, sweep up and shovel the material into a suitable, closed container

for disposal, avoiding dust creation.[2][3] For liquid spills, absorb with an inert material.

Disposal: Dispose of the waste in accordance with all applicable federal, state, and local

regulations.[3]
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Waste Disposal:

Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

The product may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[3]

Contaminated packaging should be disposed of as an unused product.[3]

Chemical Spill Response Workflow
Caption: A logical workflow for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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